6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine

• IUPAC Name: 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methylpurine
• InChI: InChI=1S/C18H22N6/c1-13-4-5-14(2)15(10-13)23-6-8-24(9-7-23)18-16-17(19-11-20-18)22(3)12-21-16/h4-5,10-12H,6-9H2,1-3H3
• InChI Key: KIBGUNZIYJFMEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C3=NC=NC4=C3N=CN4C
• Molecular Formula: C18H22N6
• Molecular Weight: 322.4 g/mol

Description

Piperazine is a common structural motif found in agrochemicals and pharmaceuticals, in part due to its ability to positively modulate the pharmacokinetic properties of a drug substance. The incorporation of this heterocycle into biologically active compounds can be accomplished through a Mannich reaction. Piperazine can be found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs.

Synthesis Analysis

Aromatic acid chlorides are coupled with Piperzain-yl(3,4,5-trimethoxyphenyl)methanone in the presence of triethylamine base to yield trimethoxyphenyl piperazine derivatives. The structures of all the synthesized compounds have been characterized by elemental analysis and spectral studies.

Molecular Structure Analysis

The methyl groups were idealized and refined using rigid groups allowed to rotate about the C—C bond (with the SHELX program). The Uiso values of the hydrogen atoms of methyl groups were set to 1.5 Ueq © and the Uiso values of all other hydrogen atoms were set to 1.2 Ueq ©.

Chemical Reactions Analysis

Molecular dynamics (MD) simulations were performed using the Schrödinger Desmond software package by embedding selected protein-ligand complexes into the POPC membrane bilayer.

Physical And Chemical Properties Analysis

The novel compound 2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione is obtained in good yield via a three-step protocol. The product’s structure is assigned by HRMS, IR, 1H and 13C NMR experiments.

Scientific Research Applications

6-DMPP has been used in various scientific research applications, including drug development, molecular biology, and biochemistry. In drug development, 6-DMPP has been used to investigate the effects of novel compounds on various biochemical pathways. In molecular biology, it has been used to study the structure and function of proteins and nucleic acids. In biochemistry, 6-DMPP has been used to study the metabolism of various compounds and to investigate the mechanisms of enzyme catalysis.

Mechanism of Action

The exact mechanism of action of 6-DMPP is not fully understood. However, it is believed to act as a competitive inhibitor of the enzyme adenosine deaminase, which is involved in the metabolism of adenosine. In addition, 6-DMPP has been shown to interact with a variety of other proteins, including the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-DMPP have been studied extensively. In vitro studies have shown that 6-DMPP can inhibit the activity of certain enzymes, including adenosine deaminase and cyclooxygenase-2. In vivo studies have demonstrated that 6-DMPP can reduce inflammation and pain in animal models. In addition, 6-DMPP has been shown to have anti-cancer activity in certain cell lines.

Advantages and Limitations for Lab Experiments

The use of 6-DMPP in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable in solution. In addition, it is relatively non-toxic and does not have any significant side effects. The main limitation of 6-DMPP is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

The potential therapeutic applications of 6-DMPP are still being explored. Further research is needed to fully understand the mechanism of action and to identify its potential therapeutic uses. In addition, further research is needed to develop more efficient synthesis methods and to identify new derivatives of 6-DMPP with improved properties. Finally, further research is needed to investigate the potential side effects of 6-DMPP and to develop more effective methods of delivery.

Synthesis Methods

6-DMPP can be synthesized in a two-step process. The first step involves the reaction of 2,5-dimethylphenylhydrazine with piperazine to form the hydrazone intermediate. This intermediate is then reacted with 9-methyl-9H-purine in an acid-catalyzed reaction to form 6-DMPP. This synthesis method is relatively simple and can be adapted to produce other derivatives of 6-DMPP.

Safety and Hazards

After receiving a dose of 987.65 mg/kg of NPDM, only one mouse died, and five mice died within a day after receiving a dose of 5000 mg/kg of NPDM.